2-Bromo-5-chloropyrimidine
Overview
Description
2-Bromo-5-chloropyrimidine is a chemical compound with the molecular formula C4H2BrClN2 and a molecular weight of 193.43 . It is used as an important organic intermediate in agrochemicals, pharmaceuticals, and dyestuff fields .
Molecular Structure Analysis
The molecular structure of 2-Bromo-5-chloropyrimidine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The 2nd and 5th positions of the ring are substituted by bromine (Br) and chlorine (Cl) atoms, respectively .Physical And Chemical Properties Analysis
2-Bromo-5-chloropyrimidine is a solid at room temperature. It has a density of 1.9±0.1 g/cm3, a boiling point of 291.2±32.0 °C at 760 mmHg, and a flash point of 129.9±25.1 °C . It has a molar refractivity of 35.0±0.3 cm3, and a molar volume of 104.0±3.0 cm3 .Scientific Research Applications
Pharmaceutical Intermediate
“2-Bromo-5-chloropyrimidine” is used as a pharmaceutical intermediate . It plays a crucial role in the synthesis of pharmaceutical goods such as inhibitors . These inhibitors can be used in various therapeutic areas, including oncology, neurology, and immunology.
Synthesis of Heterocyclic Compounds
This compound serves as a starting material for the synthesis of other more complex heterocyclic compounds. Heterocyclic compounds are widely used in various fields, including pharmaceuticals and materials science. They form the basis of many bioactive compounds, including antibiotics, antifungals, and anticancer drugs.
Cross-Coupling Reactions
“2-Bromo-5-chloropyrimidine” is employed in the cross-coupling reactions of indium organometallics with 2,5-dihalopyrimidines . Cross-coupling reactions are fundamental transformations in organic chemistry, used in the synthesis of a wide range of complex organic molecules, including pharmaceuticals, agrochemicals, and materials.
Synthesis of Pyridine Derivatives
It can be used in the synthesis of pyridine derivatives . Pyridine derivatives are important in the field of medicinal chemistry due to their presence in many biologically active compounds.
Development of New Materials
The ability of “2-Bromo-5-chloropyrimidine” to form complex heterocyclic compounds makes it useful in the development of new materials. These could include polymers, dyes, and liquid crystals, which have applications in various industries.
Research and Development
As a unique and relatively rare chemical, “2-Bromo-5-chloropyrimidine” is valuable for research and development purposes . Scientists can use it to explore new reactions, develop new synthetic methodologies, or discover new bioactive compounds.
Safety And Hazards
2-Bromo-5-chloropyrimidine is associated with several hazards. It is recommended to avoid contact with skin and eyes, and to avoid formation of dust and aerosols . It has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, H335, indicating potential harm if swallowed, skin irritation, serious eye irritation, and respiratory irritation .
properties
IUPAC Name |
2-bromo-5-chloropyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrClN2/c5-4-7-1-3(6)2-8-4/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZOXTQMVQQUSCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70623649 |
Source
|
| Record name | 2-Bromo-5-chloropyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70623649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.43 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-chloropyrimidine | |
CAS RN |
124405-67-0 |
Source
|
| Record name | 2-Bromo-5-chloropyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70623649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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